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Compound of Interest

Heptadecan-9-yl 8-
Compound Name:
bromooctanoate

cat. No.: B8820120

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling, use, and disposal
of Heptadecan-9-yl 8-bromooctanoate (CAS No. 2089253-22-3). While the Safety Data
Sheet (SDS) from at least one supplier indicates that this substance is not classified as
hazardous, it is a brominated organic compound.[1] Standard laboratory procedure
necessitates careful handling of all chemical substances, especially those that are novel or not
extensively characterized. The following protocols are based on a combination of the supplier's
SDS and general best practices for handling halogenated organic compounds.

I. Hazard Identification and Personal Protective
Equipment (PPE)

Although not classified as a hazardous substance, direct contact should be avoided.[1] The
primary routes of potential exposure are skin contact, eye contact, inhalation, and ingestion.
The following table summarizes the recommended Personal Protective Equipment (PPE) to
mitigate these risks.
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Exposure Route

Recommended PPE

Specifications

Nitrile gloves are suitable for
protection against a wide

range of chemicals.[2] For

Skin Chemical-resistant gloves
prolonged or repeated contact,
consider thicker, chemical-
resistant gloves.
o Should meet ANSI Z2.87.1
Safety glasses with side )
Eyes standards to protect against

shields or safety goggles

splashes.[3]

Respiratory

Not required under normal
handling conditions with

adequate ventilation

If aerosols are generated or
handling in a poorly ventilated
area, a NIOSH-approved
respirator for organic vapors

may be necessary.

Body

Laboratory coat

A standard lab coat should be
worn to protect against

accidental spills.

Il. Handling and Storage

Proper handling and storage are crucial to maintaining the integrity of Heptadecan-9-yl 8-

bromooctanoate and ensuring a safe laboratory environment.
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Parameter Recommendation

Handle in a well-ventilated area, preferably in a

chemical fume hood. Avoid direct contact with

Handlin
J skin and eyes.[4] Wash hands thoroughly after

handling.
Store in a tightly sealed container in a cool, dry

Storage place. Recommended storage temperature is
-20°C for long-term stability.[5][6]

. Stable under recommended storage conditions.
Stability

Avoid strong oxidizing agents.

lll. Accidental Exposure and Spill Response

In the event of accidental exposure or a spill, follow these procedures immediately.

Incident Immediate Action

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting upper and
Eye Contact ) i i

lower eyelids occasionally. Seek medical

attention.[1]

Remove contaminated clothing. Wash affected
Skin Contact area with soap and water. Seek medical

attention if irritation develops.[1]

Move to fresh air. If breathing is difficult, provide

Inhalation ) ]
oxygen. Seek medical attention.[1]
) Do NOT induce vomiting. Wash out mouth with
Ingestion ) i ) i
water. Seek immediate medical attention.[1]
Absorb the spill with an inert material (e.g.,
vermiculite, sand). Place the absorbed material
Spill into a sealed container for disposal. Ventilate

the area and wash the spill site after material

pickup is complete.
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IV. Disposal Plan

As a brominated organic compound, Heptadecan-9-yl 8-bromooctanoate should be disposed
of as halogenated organic waste.[7] Improper disposal, such as pouring down the drain, is
prohibited.[8]

Waste Type Disposal Protocol

Dispose of as halogenated organic waste in a
Unused Product ] ]
designated, properly labeled waste container.

Contaminated Materials (e.g., gloves, Place in a sealed bag or container and dispose

absorbent) of as halogenated organic waste.

Rinse thoroughly with a suitable solvent. The
Empty Containers rinsate should be collected and disposed of as

halogenated organic waste.

V. Experimental Workflow

The following diagram outlines the standard workflow for handling Heptadecan-9-yl 8-
bromooctanoate in a laboratory setting.
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Workflow for Handling Heptadecan-9-yl 8-bromooctanoate
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Caption: A flowchart illustrating the procedural steps for safely handling Heptadecan-9-yl 8-
bromooctanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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